Cas no 721406-46-8 (2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid)

• Product Name: 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid
• CAS No: 721406-46-8
• MF: C₁₅H₁₂F₂N₂O₄S
• MW: 354.328589439392
• CID: 3105438
• PubChem ID: 2341504
• Update Time: 2025-10-28

2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid
• 2-[2-[2-(difluoromethoxy)anilino]-2-oxoethyl]sulfanylpyridine-3-carboxylic acid
• Z55950483
• 2-[({[2-(difluoromethoxy)phenyl]carbamoyl}methyl)sulfanyl]pyridine-3-carboxylic acid
• CS-0219486
• EN300-04158
• 721406-46-8
• 2-[({[2-(difluoromethoxy)phenyl]carbamoyl}methyl)sulfanyl]pyridine-3-carboxylicacid
• AB00714805-01
• AKOS000118006

• Inchi： 1S/C15H12F2N2O4S/c16-15(17)23-11-6-2-1-5-10(11)19-12(20)8-24-13-9(14(21)22)4-3-7-18-13/h1-7,15H,8H2,(H,19,20)(H,21,22)
• InChI Key： HJKGNQBYZRTBFZ-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CC(NC1C=CC=CC=1OC(F)F)=O

Computed Properties

• Exact Mass: 354.04858437Da
• Monoisotopic Mass: 354.04858437Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid

Comprehensive Analysis of 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid (CAS No. 721406-46-8)

The compound 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid (CAS No. 721406-46-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethoxy group and a nicotinic acid backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate enzymatic activity and interact with biological targets.

In recent years, the demand for fluorinated compounds like 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop molecules with improved pharmacokinetic properties. The difluoromethoxy moiety, in particular, is known to enhance lipophilicity and membrane permeability, making it a valuable functional group in medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 721406-46-8 involves multi-step organic transformations, including carbamoylation and sulfanylation reactions. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's efficacy in downstream applications. The nicotinic acid segment of the molecule also opens doors to its use in cofactor synthesis and enzyme inhibition studies, which are hot topics in biochemical research.

One of the most frequently asked questions about 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, but limited solubility in water. This property is critical for formulation scientists working on drug delivery systems or agricultural formulations. Additionally, its stability at room temperature makes it suitable for long-term storage, a key consideration for industrial-scale production.

The environmental impact of fluorinated compounds is another area of interest. While 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid is not classified as hazardous, its degradation products are often scrutinized for ecological safety. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods. Researchers are exploring catalytic pathways and biodegradable alternatives to minimize environmental footprint, a topic highly relevant to regulatory compliance and corporate sustainability goals.

In the context of intellectual property, CAS No. 721406-46-8 has been referenced in several patents related to therapeutic agents and crop protection chemicals. This underscores its versatility and commercial potential. Companies investing in R&D are keen to explore its applications in personalized medicine and precision agriculture, two sectors experiencing rapid growth due to advancements in genomics and data analytics.

For laboratory professionals, handling 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid requires standard safety precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a high-risk substance, adherence to Good Laboratory Practices (GLP) ensures reproducible results and minimizes operational risks. This is particularly important for academic and industrial labs focusing on high-throughput screening and automated synthesis.

Looking ahead, the compound's potential in nanotechnology and material science is an emerging area of exploration. Its ability to form stable complexes with metals and other organic molecules could pave the way for innovations in drug encapsulation and smart materials. As the scientific community continues to unravel its properties, 2-[(2-Difluoromethoxy-phenylcarbamoyl)-methylsulfanyl]-nicotinic acid is poised to remain a focal point in interdisciplinary research.